Cas no 1805984-78-4 (2-Amino-3-(difluoromethyl)-5-methoxypyridine-4-acetic acid)

2-Amino-3-(difluoromethyl)-5-methoxypyridine-4-acetic acid is a specialized pyridine derivative featuring a difluoromethyl group and a methoxy substituent, which contribute to its unique chemical reactivity and potential applications in pharmaceutical and agrochemical synthesis. The presence of the acetic acid moiety enhances its solubility and versatility as an intermediate in organic transformations. This compound is particularly valuable for its structural motifs, which are often leveraged in the development of bioactive molecules. Its well-defined purity and stability make it suitable for precise synthetic applications, including the construction of heterocyclic frameworks or as a precursor for further functionalization.

2-Amino-3-(difluoromethyl)-5-methoxypyridine-4-acetic acid structure

1805984-78-4 structure

Product Name:2-Amino-3-(difluoromethyl)-5-methoxypyridine-4-acetic acid

CAS No:1805984-78-4

MF:C₉H₁₀F₂N₂O₃

MW:232.184109210968

CID:4856383

Update Time:2025-05-20

2-Amino-3-(difluoromethyl)-5-methoxypyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-Amino-3-(difluoromethyl)-5-methoxypyridine-4-acetic acid
- Inchi： 1S/C9H10F2N2O3/c1-16-5-3-13-9(12)7(8(10)11)4(5)2-6(14)15/h3,8H,2H2,1H3,(H2,12,13)(H,14,15)
- InChI Key： VAKGKAKJVCRNSI-UHFFFAOYSA-N
- SMILES： FC(C1C(N)=NC=C(C=1CC(=O)O)OC)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 253
XLogP3: 0.6
Topological Polar Surface Area: 85.4

2-Amino-3-(difluoromethyl)-5-methoxypyridine-4-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029065764-1g	2-Amino-3-(difluoromethyl)-5-methoxypyridine-4-acetic acid	1805984-78-4	97%	1g	$1,534.70	2022-04-01

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Additional information on 2-Amino-3-(difluoromethyl)-5-methoxypyridine-4-acetic acid

2-Amino-3-(difluoromethyl)-5-methoxypyridine-4-acetic Acid: A Comprehensive Overview

2-Amino-3-(difluoromethyl)-5-methoxypyridine-4-acetic acid, also known by its CAS number CAS No. 1805984-78-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a pyridine ring substituted with an amino group at position 2, a difluoromethyl group at position 3, a methoxy group at position 5, and an acetic acid moiety at position 4. These substituents contribute to the compound's distinct chemical properties and biological activity.

The synthesis of 2-Amino-3-(difluoromethyl)-5-methoxypyridine-4-acetic acid involves a series of well-established organic reactions. The starting material is typically a pyridine derivative, which undergoes nucleophilic substitution, oxidation, and coupling reactions to introduce the desired substituents. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the yield of the final product. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high purity levels.

The biological activity of CAS No. 1805984-78-4 has been extensively studied in vitro and in vivo. Preclinical studies have demonstrated that this compound exhibits potent inhibitory effects on various enzyme targets, making it a promising candidate for therapeutic applications. For instance, it has shown remarkable activity against kinases involved in cancer progression, suggesting its potential as an anticancer agent. Additionally, recent research has highlighted its ability to modulate ion channels, which could be beneficial in treating neurological disorders such as epilepsy and chronic pain.

In terms of pharmacokinetics, 2-Amino-3-(difluoromethyl)-5-methoxypyridine-4-acetic acid demonstrates favorable absorption profiles when administered orally. Its bioavailability is enhanced by the presence of the methoxy group, which stabilizes the molecule during gastrointestinal transit. The compound also exhibits moderate plasma protein binding, allowing it to reach target tissues effectively while minimizing systemic toxicity. These properties make it an attractive candidate for further preclinical and clinical evaluation.

The application of CAS No. 1805984-78-4 extends beyond pharmacology into materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes. Researchers have explored its ability to act as a dopant in polymer blends, enhancing their electrical conductivity without compromising mechanical integrity.

In conclusion, 2-Amino-3-(difluoromethyl)-5-methoxypyridine-4-acetic acid represents a versatile compound with diverse applications across multiple disciplines. Its chemical synthesis has been optimized through innovative methodologies, while its biological activity continues to be explored for therapeutic purposes. As research progresses, this compound holds immense potential for advancing both medical treatments and technological innovations.